N-(3-chlorophenyl)-3,6-dimethylisoxazolo[5,4-b]pyridine-4-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-3,6-dimethyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C15H12ClN3O2/c1-8-6-12(13-9(2)19-21-15(13)17-8)14(20)18-11-5-3-4-10(16)7-11/h3-7H,1-2H3,(H,18,20)
• InChI Key: FJHGJVHURBOLSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=NOC2=N1)C)C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C15H12ClN3O2
• Molecular Weight: 301.73 g/mol

Description

“N-(3-chlorophenyl)-3,6-dimethylisoxazolo[5,4-b]pyridine-4-carboxamide” is a complex organic compound that contains several functional groups and rings, including a chlorophenyl group, an isoxazole ring, and a pyridine ring. These types of compounds are often synthesized for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The isoxazole and pyridine rings are aromatic, meaning they have a stable ring of resonating electrons. The chlorophenyl group is a common substituent in organic chemistry, often used to increase the reactivity of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. It would likely be a solid at room temperature, and its solubility would depend on the exact structure.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many compounds with similar structures have biological activity, acting as inhibitors or activators of various biological pathways.

Safety and Hazards

As with any chemical compound, handling “N-(3-chlorophenyl)-3,6-dimethylisoxazolo[5,4-b]pyridine-4-carboxamide” would require appropriate safety precautions. Without specific information, it’s hard to say exactly what hazards it might pose.

Future Directions

Future research on this compound could involve further exploration of its synthesis and potential biological activities. It could also involve modifications to the structure to enhance its properties or reduce potential toxicity.